Cas no 68228-45-5 (1-(1H-1,2,4-Triazol-1-yl)propan-1-one)

• Product Name: 1-(1H-1,2,4-Triazol-1-yl)propan-1-one
• CAS No: 68228-45-5
• MF: C₅H₇N₃O
• MW: 125.128580331802
• CID: 2798767
• PubChem ID: 12417443
• Update Time: 2025-04-21

1-(1H-1,2,4-Triazol-1-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 68228-45-5
• 1-(1H-1,2,4-Triazol-1-yl)propan-1-one
• SCHEMBL13134141
• DTXSID20497312

• Inchi： 1S/C5H7N3O/c1-2-5(9)8-4-6-3-7-8/h3-4H,2H2,1H3
• InChI Key： WSZOXJDRVYDDKG-UHFFFAOYSA-N
• SMILES： O=C(CC)N1C=NC=N1

Computed Properties

• Exact Mass: 125.058911855Da
• Monoisotopic Mass: 125.058911855Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 47.8Ų